Cas no 391222-65-4 (4-chloro-N-{4-3-(4-chlorobenzamido)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-chloro-N-{4-3-(4-chlorobenzamido)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 391222-65-4
• MF: C₂₃H₁₅Cl₂N₃O₂S
• MW: 468.355101823807
• CID: 5957161
• PubChem ID: 5220576
• Update Time: 2025-10-15

4-chloro-N-{4-3-(4-chlorobenzamido)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{4-3-(4-chlorobenzamido)phenyl-1,3-thiazol-2-yl}benzamide
• 4-chloro-N-(4-(3-(4-chlorobenzamido)phenyl)thiazol-2-yl)benzamide
• Benzamide, 4-chloro-N-[4-[3-[(4-chlorobenzoyl)amino]phenyl]-2-thiazolyl]-
• F0161-0185
• 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide
• 391222-65-4
• AKOS024574691
• 4-chloro-N-[3-[2-[(4-chlorobenzoyl)amino]-1,3-thiazol-4-yl]phenyl]benzamide
• Oprea1_014471

• Inchi： 1S/C23H15Cl2N3O2S/c24-17-8-4-14(5-9-17)21(29)26-19-3-1-2-16(12-19)20-13-31-23(27-20)28-22(30)15-6-10-18(25)11-7-15/h1-13H,(H,26,29)(H,27,28,30)
• InChI Key： DOBVIPQMQKPLRP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC(NC(=O)C3=CC=C(Cl)C=C3)=C2)=CS1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 467.0262033g/mol
• Monoisotopic Mass: 467.0262033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• pka: 6.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-{4-3-(4-chlorobenzamido)phenyl-1,3-thiazol-2-yl}benzamide

Comprehensive Overview of 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide (CAS No. 391222-65-4)

In the realm of organic chemistry and pharmaceutical research, 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide (CAS No. 391222-65-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazole core and chlorobenzamide substituents, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

The synthesis of 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide involves multi-step organic reactions, often starting with the condensation of appropriately substituted anilines with chlorobenzoyl chlorides. The resulting intermediate is then cyclized to form the thiazole ring, a heterocycle known for its prevalence in medicinal chemistry. The presence of chloro groups at strategic positions enhances the compound's stability and may influence its binding affinity to specific enzymes or receptors.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide. Machine learning models are increasingly used to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. Researchers are also leveraging computational chemistry tools to simulate the compound's interactions with potential targets, a topic frequently searched in academic and industrial circles.

The pharmacological potential of this compound is a hot topic among scientists. Preliminary studies suggest that its thiazole moiety could play a role in modulating inflammatory pathways or inhibiting kinases, which are critical in diseases like cancer and autoimmune disorders. However, extensive in vitro and in vivo studies are required to validate these hypotheses. This aligns with the growing public interest in personalized medicine and targeted therapies, as evidenced by frequent searches for these terms in scientific databases.

From an industrial perspective, 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide is often discussed in the context of green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This resonates with the global push toward sustainable chemistry, a keyword frequently associated with modern chemical research.

In summary, 4-chloro-N-{4-[3-(4-chlorobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide (CAS No. 391222-65-4) represents a fascinating intersection of organic synthesis, computational modeling, and drug discovery. Its study not only advances scientific knowledge but also addresses contemporary challenges in healthcare and sustainability. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.